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Compound of Interest

Compound Name: Isovaleric acid-d9

Cat. No.: B569826 Get Quote

Isovaleric acid-d9 is the deuterated form of isovaleric acid, a branched-chain fatty acid

produced during the catabolism of the amino acid leucine.[1][2] In research, its primary and

most critical application is as an internal standard for quantitative analyses, particularly in mass

spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[3][4] The substitution

of nine hydrogen atoms with deuterium results in a distinct mass difference, allowing it to be

differentiated from the naturally occurring (unlabeled) isovaleric acid by a mass spectrometer.

[1]

Due to their near-identical chemical and physical properties, the deuterated standard and the

native analyte behave similarly during sample preparation, chromatography, and ionization.[5]

This co-elution and similar behavior are crucial for correcting variations that can occur during

the analytical process, such as analyte loss during extraction, inconsistencies in injection

volume, instrument drift, and matrix effects (ion suppression or enhancement).[5][6] By adding

a known amount of Isovaleric acid-d9 to samples and calibration standards, quantification is

based on the ratio of the analyte's signal to the internal standard's signal, leading to more

accurate and precise results.[7][8]

This technique, known as isotope dilution mass spectrometry (IDMS), is the gold standard for

quantitative analysis and is widely employed in:

Metabolomics: To accurately measure the concentration of isovaleric acid in various

biological fluids like plasma, urine, and feces, as well as in tissue homogenates.[1][9]
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Biochemical Studies: To trace the metabolic pathways of branched-chain amino acids,

particularly the breakdown of leucine.[1]

Clinical Chemistry: In newborn screening for the diagnosis and monitoring of Isovaleric

Acidemia, a rare inherited metabolic disorder caused by a deficiency of the enzyme

isovaleryl-CoA dehydrogenase.[2][10][11]

Food and Beverage Science: To monitor fermentation processes and for quality control, as

isovaleric acid is a key flavor compound.

Environmental Analysis: For the quantification of volatile fatty acids in environmental

samples.[1]

Quantitative Data
The following tables summarize key quantitative data for Isovaleric acid and its deuterated

internal standard, Isovaleric acid-d9.

Property Isovaleric acid Isovaleric acid-d9 Reference

Synonyms
3-Methylbutanoic acid,

3-Methylbutyric acid

3-Methylbutanoic

acid-d9, 3-

Methylbutyric acid-d9

[12]

CAS Number 503-74-2 344298-81-3 [12]

Molecular Formula C₅H₁₀O₂ C₅HD₉O₂ [6][13]

Molecular Weight 102.13 g/mol 111.19 g/mol [12][13]
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Mass Spectrometry

Data
Value Notes Reference

Isovaleric acid

(unlabeled) [M-H]⁻

m/z

101.06
For negative ion mode

ESI-MS

Isovaleric acid-d9

(labeled) [M-H]⁻ m/z
110.12

For negative ion mode

ESI-MS

Isovaleric acid

(unlabeled) [M+H]⁺

m/z

103.07
For positive ion mode

ESI-MS

Isovaleric acid-d9

(labeled) [M+H]⁺ m/z
112.13

For positive ion mode

ESI-MS

Common MS/MS

Transition for

Isovaleric acid

m/z 102 → 57
For LC-MS/MS

analysis
[9]

Chromatographic

Data
Value Conditions Reference

Typical GC Retention

Time
Varies

Dependent on column

(e.g., DB-FFAP, DB-

WAX) and

temperature program.

Deuterated standards

may elute slightly

earlier than their non-

deuterated

counterparts.

[9][14][15]

Typical LC Retention

Time
Varies

Dependent on column

(e.g., C18, HILIC),

mobile phase

composition, and

gradient.

[9][16]
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Experimental Protocols
Protocol 1: Quantification of Isovaleric Acid in Plasma
by GC-MS
This protocol describes a derivatization-free method for the quantification of isovaleric acid in

plasma.

1. Sample Preparation (Protein Precipitation):

To 100 µL of plasma, add a known amount of Isovaleric acid-d9 solution (e.g., 10 µL of a

100 µg/mL solution in methanol).

Add 400 µL of ice-cold acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 13,000 g for 10 minutes at 4°C.

Transfer the supernatant to a new tube.

Add 5 µL of 0.8 M NaOH to the supernatant and evaporate the solvent under a stream of

nitrogen or using a vacuum centrifuge.[17]

Reconstitute the residue in 50 µL of ethanol and acidify with 10 µL of 0.6 M succinic acid just

before analysis.[17]

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B or similar.

Column: DB-FFAP or equivalent polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film

thickness).

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injector Temperature: 250°C.
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Injection Volume: 1 µL in splitless mode.

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp to 150°C at 10°C/min.

Ramp to 240°C at 20°C/min, hold for 5 minutes.

Mass Spectrometer: Agilent 5977A or similar.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Monitor characteristic ions for isovaleric acid (e.g., m/z 60, 74) and Isovaleric acid-d9.

3. Data Analysis:

Integrate the peak areas for the selected ions of isovaleric acid and Isovaleric acid-d9.

Calculate the peak area ratio of isovaleric acid to Isovaleric acid-d9.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

unlabeled isovaleric acid standards.

Determine the concentration of isovaleric acid in the plasma samples from the calibration

curve.

Protocol 2: Quantification of Isovaleric Acid in Feces by
LC-MS/MS
This protocol outlines a method for analyzing isovaleric acid in fecal samples.

1. Sample Preparation (Homogenization and Extraction):

Weigh approximately 50 mg of fecal sample.
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Add 500 µL of a solution containing the known concentration of Isovaleric acid-d9 in a

suitable solvent (e.g., 0.5% phosphoric acid).

Homogenize the sample using a bead beater or vortexing for 20 minutes.

Centrifuge at 17,500 g for 10 minutes at 4°C.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatograph: Agilent 1290 Infinity II or similar.

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Flow Rate: 0.4 mL/min.

Gradient:

0-2 min: 5% B

2-18 min: linear ramp to 100% B

18-20 min: hold at 100% B

20.1-25 min: return to 5% B and equilibrate.

Column Temperature: 35°C.

Injection Volume: 5 µL.

Mass Spectrometer: Sciex 6500+ or similar triple quadrupole instrument.

Ionization Mode: Electrospray Ionization (ESI) in negative mode.
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Acquisition Mode: Multiple Reaction Monitoring (MRM).

Isovaleric acid transition: Q1: 101.1 → Q3: 57.1

Isovaleric acid-d9 transition: Q1: 110.1 → Q3: 66.1

3. Data Analysis:

Integrate the peak areas for the MRM transitions of isovaleric acid and Isovaleric acid-d9.

Calculate the peak area ratio of isovaleric acid to Isovaleric acid-d9.

Generate a calibration curve by plotting the peak area ratio versus the concentration of the

unlabeled isovaleric acid standards.

Quantify the concentration of isovaleric acid in the fecal samples using the calibration curve.

Visualizations
Leucine Catabolic Pathway
The following diagram illustrates the metabolic pathway for the breakdown of the amino acid

leucine, which leads to the production of isovaleric acid. In the inherited metabolic disorder

Isovaleric Acidemia, the enzyme Isovaleryl-CoA Dehydrogenase is deficient, leading to an

accumulation of isovaleric acid and its derivatives.[1][11]

Leucine alpha-KetoisocaproateBCAT Isovaleryl-CoABCKDH

Isovaleric AcidThioesterase

3-Methylcrotonyl-CoA

Isovaleryl-CoA
Dehydrogenase

Click to download full resolution via product page

Caption: Leucine catabolism pathway to Isovaleric Acid.

Experimental Workflow for Quantitative Analysis
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This diagram outlines the typical workflow for quantifying an analyte in a biological sample

using a deuterated internal standard like Isovaleric acid-d9 with LC-MS/MS.

Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample
(e.g., Plasma, Urine)

Spike with
Isovaleric acid-d9 (IS)

Extraction
(e.g., Protein Precipitation)

Liquid Chromatography
(Separation)

Tandem Mass Spectrometry
(Detection)

Peak Integration

Calculate Analyte/IS Ratio

Quantification using
Calibration Curve
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Caption: Workflow for quantitative analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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